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Compound of Interest

Compound Name: 4-Chloro-4'-methylbenzophenone

Cat. No.: B188998 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive literature review of the synthetic routes

for 4-Chloro-4'-methylbenzophenone, a key intermediate in the pharmaceutical and chemical

industries. This document details the most prevalent and effective methodologies, including

Friedel-Crafts acylation, Grignard reactions, and Suzuki coupling, among others. Experimental

protocols, quantitative data, and comparative analyses are presented to assist researchers in

selecting and optimizing the synthesis of this important compound.

Core Synthetic Methodologies
The synthesis of 4-Chloro-4'-methylbenzophenone primarily revolves around the formation of

the central carbonyl bridge between a 4-chlorophenyl and a 4-methylphenyl group. The choice

of synthetic route often depends on factors such as starting material availability, desired scale,

and tolerance to specific reaction conditions.

Friedel-Crafts Acylation
Friedel-Crafts acylation is a widely employed and classical method for the synthesis of aryl

ketones, including 4-Chloro-4'-methylbenzophenone. This electrophilic aromatic substitution

reaction typically involves the reaction of an acylating agent with an aromatic substrate in the

presence of a Lewis acid catalyst.
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Two primary variations of the Friedel-Crafts acylation are commonly utilized for the synthesis of

4-Chloro-4'-methylbenzophenone:

Acylation of Toluene with 4-Chlorobenzoyl Chloride: In this approach, toluene serves as the

aromatic substrate and is acylated with 4-chlorobenzoyl chloride. The methyl group of

toluene is an ortho-, para-director, leading to a mixture of isomers. However, the para-

substituted product, 4-Chloro-4'-methylbenzophenone, is generally the major product due

to steric hindrance at the ortho position.

Acylation of Chlorobenzene with 4-Methylbenzoyl Chloride: Alternatively, chlorobenzene can

be used as the substrate and acylated with 4-methylbenzoyl chloride. The chloro group is

also an ortho-, para-director, yielding the desired para-substituted product.

Common Lewis acid catalysts for these reactions include aluminum chloride (AlCl₃), ferric

chloride (FeCl₃), and zinc chloride (ZnCl₂)[1]. The choice of catalyst and solvent can

significantly influence the reaction yield and isomeric distribution[2].

Logical Workflow for Friedel-Crafts Acylation:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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